Cas no 2216-34-4 (4-METHYLOCTANE)

• Product Name: 4-METHYLOCTANE
• CAS No: 2216-34-4
• Molecular Formula: C₉H₂₀
• Molecular Weight: 128.2551
• MDL: MFCD00039963
• CID: 95073
• PubChem ID: 16665

4-METHYLOCTANE Properties

Names and Identifiers

• 4-METHYLOCTANE
• 1,3-dimethylheptane
• Octane, 4-methyl-
• NISTC2216344
• Nsc23691
• 4-methyl-octane
• 4-Methyloctane1000µg
• EINECS 218-687-2
• inaktives 4-Methyl-octan
• Octane,4-methyl
• NSC-23691
• LMFA11000433
• Q2816675
• 2216-34-4
• NSC 23691
• DTXSID90862876
• MFCD00039963
• FT-0634138
• DOGIHOCMZJUJNR-UHFFFAOYSA-N
• NS00049658
• NSC23691

• MDL： MFCD00039963
• InChIKey： DOGIHOCMZJUJNR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H20/c1-4-6-8-9(3)7-5-2/h9H,4-8H2,1-3H3
• SMILES： CC(CCCC)CCC

Computed Properties

• Exact Mass: 128.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 128.157
• Heavy Atom Count: 9
• Complexity: 48
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.61280
• PSA: 0.00000
• Refractive Index: n20/D 1.405
• Boiling Point: 142 °C
• Melting Point: -113.2°C
• Flash Point: 20 °C
• Color/Form: colorless liquid
• Solubility: Soluble in ether \ acetone \ benzene and other organic solvents, soluble in ethanol, insoluble in water
• Density: 0.72